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Compound of Interest

Compound Name: 1,3-Octadiene

Cat. No.: B086258 Get Quote

An In-depth Guide to the Molecular Properties of 1,3-Octadiene

This technical guide provides essential information regarding the molecular weight and

chemical formula of 1,3-Octadiene, tailored for researchers, scientists, and professionals in

drug development.

Quantitative Molecular Data
The fundamental molecular properties of 1,3-Octadiene are summarized in the table below.

This data is critical for stoichiometric calculations, analytical characterization, and formulation

development.

Property Value

Molecular Formula C₈H₁₄

Molecular Weight 110.1968 g/mol

The molecular formula C₈H₁₄ indicates that each molecule of 1,3-Octadiene is composed of

eight carbon atoms and fourteen hydrogen atoms[1][2][3][4]. The molecular weight is

approximately 110.1968 g/mol [1][2]. Minor variations in reported molecular weights exist

across different sources, such as 110.20 g/mol and 110.2 g/mol [4][5].

Logical Relationship of Molecular Properties
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The following diagram illustrates the hierarchical relationship between the chemical identifier,

its elemental composition (formula), and its calculated mass (molecular weight).
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Click to download full resolution via product page

Caption: Logical flow from chemical name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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